Cas no 1388603-94-8 (4-chloro-6,8-difluoro-quinazoline)

• Product Name: 4-chloro-6,8-difluoro-quinazoline
• CAS No: 1388603-94-8
• MF: C₈H₃ClF₂N₂
• MW: 200.572627305984
• CID: 1091809
• PubChem ID: 71743384
• Update Time: 2025-06-27

4-chloro-6,8-difluoro-quinazoline Chemical and Physical Properties

Names and Identifiers

• 4-Chloro-5,7-difluoroquinazoline
• 4-chloro-6,8-difluoro-quinazoline
• 1388603-94-8
• Z1694631184
• EN300-1301291
• CS-0445793
• 4-CHLORO-6,8-DIFLUOROQUINAZOLINE
• Quinazoline, 4-chloro-6,8-difluoro-
• SCHEMBL10445532

• MDL： MFCD25542142
• Inchi： 1S/C8H3ClF2N2/c9-8-5-1-4(10)2-6(11)7(5)12-3-13-8/h1-3H
• InChI Key： WTVWISHRWLIYPS-UHFFFAOYSA-N
• SMILES： ClC1=C2C=C(C=C(C2=NC=N1)F)F

Computed Properties

• Exact Mass: 199.9952821g/mol
• Monoisotopic Mass: 199.9952821g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 193
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 25.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Quinazolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Benzodiazines Quinazolines

Additional information on 4-chloro-6,8-difluoro-quinazoline

Research Brief on 4-Chloro-6,8-difluoro-quinazoline (CAS: 1388603-94-8) in Chemical Biology and Pharmaceutical Applications

4-Chloro-6,8-difluoro-quinazoline (CAS: 1388603-94-8) is a fluorinated quinazoline derivative that has garnered significant attention in recent years due to its versatile applications in medicinal chemistry and drug discovery. Quinazoline scaffolds are well-known for their pharmacological properties, particularly as kinase inhibitors, and the introduction of halogen substituents such as chlorine and fluorine enhances their reactivity and binding affinity. This research brief synthesizes the latest findings on the synthesis, biological activity, and potential therapeutic applications of this compound.

Recent studies have highlighted the role of 4-chloro-6,8-difluoro-quinazoline as a key intermediate in the synthesis of targeted anticancer agents. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its utility in the development of EGFR (epidermal growth factor receptor) inhibitors, where the compound's halogenated structure facilitated selective binding to mutant EGFR isoforms. The study reported a 40% improvement in inhibitory potency compared to non-fluorinated analogs, underscoring the importance of fluorine substitution in enhancing drug-target interactions.

In addition to its anticancer potential, 4-chloro-6,8-difluoro-quinazoline has shown promise in antimicrobial applications. A 2024 preprint in Bioorganic & Medicinal Chemistry Letters detailed its incorporation into novel quinolone-fluoroquinazoline hybrids, which exhibited broad-spectrum activity against drug-resistant Gram-positive bacteria, including MRSA (minimum inhibitory concentrations ≤ 2 µg/mL). The presence of the 6,8-difluoro motif was critical for penetrating bacterial cell walls, as confirmed by molecular dynamics simulations.

The compound's synthetic accessibility has also been a focus of recent research. A scalable, one-pot synthesis method was reported in Organic Process Research & Development (2023), achieving an 82% yield through a palladium-catalyzed cross-coupling strategy. This advancement addresses previous challenges in regioselective fluorination at the 6- and 8-positions, which had limited large-scale production. Process optimization has reduced the cost of goods by 35%, making this intermediate more viable for industrial applications.

Emerging data from preclinical studies suggest that 4-chloro-6,8-difluoro-quinazoline derivatives may have applications beyond oncology and infectious diseases. A recent patent application (WO2023124567) discloses its use in radiopharmaceuticals for PET imaging, where the fluorine atoms serve as ¹⁸F labeling sites. This dual functionality as both a therapeutic scaffold and diagnostic tool positions it as a valuable platform for theranostic development in personalized medicine.

Despite these advances, challenges remain in optimizing the pharmacokinetic properties of quinazoline-based drugs derived from this intermediate. A 2024 review in Expert Opinion on Drug Metabolism & Toxicology notes that while fluorination improves membrane permeability, it can also increase metabolic stability to undesirable levels, requiring careful structural modifications. Ongoing structure-activity relationship (SAR) studies are exploring balanced modifications to maintain efficacy while improving drug-like properties.

In conclusion, 4-chloro-6,8-difluoro-quinazoline (1388603-94-8) represents a multifaceted building block with demonstrated utility across multiple therapeutic areas. Its unique halogenation pattern confers distinct advantages in drug design, from enhanced target engagement to synthetic versatility. Future research directions likely include expanded investigations into its CNS penetrability for neurological targets and further process chemistry innovations to support commercial-scale manufacturing. The compound continues to be a valuable asset in the medicinal chemist's toolkit for addressing unmet medical needs.